Cas no 176486-11-6 (Oxiranecarboxylic acid, 3-[[[(1S)-2-[(5-aminopentyl)amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-, (2S,3S)- (9CI))

• Product Name: Oxiranecarboxylic acid, 3-[[[(1S)-2-[(5-aminopentyl)amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-, (2S,3S)- (9CI)
• CAS No: 176486-11-6
• MF: C₁₈H₂₅N₃O₆
• MW: 379.407604932785
• CID: 2735439
• Update Time: 2024-03-01

Oxiranecarboxylic acid, 3-[[[(1S)-2-[(5-aminopentyl)amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-, (2S,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, 3-[[[(1S)-2-[(5-aminopentyl)amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-, (2S,3S)- (9CI)
• Cathestatin C

• Inchi： 1S/C18H25N3O6/c19-8-2-1-3-9-20-16(23)13(10-11-4-6-12(22)7-5-11)21-17(24)14-15(27-14)18(25)26/h4-7,13-15,22H,1-3,8-10,19H2,(H,20,23)(H,21,24)(H,25,26)/t13-,14-,15-/m0/s1
• InChI Key： VZJCKILHZOQLQT-KKUMJFAQSA-N
• SMILES： O1[C@H](C(N[C@@H](CC2=CC=C(O)C=C2)C(NCCCCCN)=O)=O)[C@H]1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• XLogP3: -1.321

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives